Ethanone, 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)-(9CI)
Ethanone, 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)-(9CI)
Brand Name:
Vulcanchem
CAS No.:
100938-99-6
VCID:
VC20809915
InChI:
InChI=1S/C9H12O2/c1-6(10)7-3-4-9(2)8(5-7)11-9/h3,8H,4-5H2,1-2H3
SMILES:
CC(=O)C1=CCC2(C(C1)O2)C
Molecular Formula:
C9H12O2
Molecular Weight:
152.19 g/mol
Ethanone, 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)-(9CI)
CAS No.: 100938-99-6
Cat. No.: VC20809915
Molecular Formula: C9H12O2
Molecular Weight: 152.19 g/mol
* For research use only. Not for human or veterinary use.
![Ethanone, 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)-(9CI) - 100938-99-6](/images/no_structure.jpg)
Specification
| CAS No. | 100938-99-6 |
|---|---|
| Molecular Formula | C9H12O2 |
| Molecular Weight | 152.19 g/mol |
| IUPAC Name | 1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-en-3-yl)ethanone |
| Standard InChI | InChI=1S/C9H12O2/c1-6(10)7-3-4-9(2)8(5-7)11-9/h3,8H,4-5H2,1-2H3 |
| Standard InChI Key | SBMJBHWIZYDYRO-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CCC2(C(C1)O2)C |
| Canonical SMILES | CC(=O)C1=CCC2(C(C1)O2)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator